10.1039/C3RA42390E | Sulfonated polyether ether ketone – sulfonated graphene oxide composite membranes for polymer electrolyte fuel cells

Sulfonated polyether ether ketone – sulfonated graphene oxide composite membranes for polymer electrolyte fuel cells

RSC Advances Pub Date: 2013-10-08 DOI: 10.1039/C3RA42390E

Abstract

Sulfonated polyether ether ketone – sulfonated graphene oxide composite membranes for polymer electrolyte fuel cells have been prepared. Sulfonic acid functionalised graphene oxide nanosheets were incorporated into the sulfonated polyether ether ketone structure to interconnect the proton transport channels. The composite membranes were characterised by SEM, which revealed a uniform distribution of nanosheets into the polymer structure. FTIR showed the chemical interactions of functionalised graphene oxide with SPEEK membranes. Proton conductivity of the composite membrane was measured at various temperatures and relative humidities; the SGO/SPEEK composite membrane showed a very good conductivity of 0.055 S cm⁻¹ at 80 °C and 30% RH, which was greater than that of recast SPEEK which was about 0.015 S cm⁻¹. The fuel cell performance of SGO/SPEEK at 80 °C and 30% RH was 378 mW cm⁻², which was higher than that of recast SPEEK.

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